Cas no 2287268-58-8 (2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid is a structurally unique compound featuring a bicyclo[1.1.1]pentane core, which imparts high rigidity and steric constraints, making it valuable in medicinal chemistry and drug design. The presence of the 4-methoxy-2-methylphenyl group enhances its potential as a pharmacophore, while the amino acid functionality allows for further derivatization or incorporation into peptide-based systems. This compound is particularly useful in the development of bioactive molecules due to its ability to modulate conformational stability and improve binding selectivity. Its synthetic versatility and distinct three-dimensional architecture make it a promising candidate for applications in targeted therapeutics and molecular probes.
2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid structure
2287268-58-8 structure
Product Name:2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
CAS No:2287268-58-8
MF:C15H19NO3
MW:261.316264390945
CID:6611506
PubChem ID:137942752
Update Time:2025-05-25

2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-6761238
    • 2-amino-2-[3-(4-methoxy-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
    • 2287268-58-8
    • 2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
    • Inchi: 1S/C15H19NO3/c1-9-5-10(19-2)3-4-11(9)14-6-15(7-14,8-14)12(16)13(17)18/h3-5,12H,6-8,16H2,1-2H3,(H,17,18)
    • InChI Key: MHNONTWVWUHLLC-UHFFFAOYSA-N
    • SMILES: OC(C(C12CC(C3C=CC(=CC=3C)OC)(C1)C2)N)=O

Computed Properties

  • Exact Mass: 261.13649347g/mol
  • Monoisotopic Mass: 261.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 72.6Ų

2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6761238-0.05g
2-amino-2-[3-(4-methoxy-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2287268-58-8 95.0%
0.05g
$1452.0 2025-03-13
Enamine
EN300-6761238-0.1g
2-amino-2-[3-(4-methoxy-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2287268-58-8 95.0%
0.1g
$1521.0 2025-03-13
Enamine
EN300-6761238-0.25g
2-amino-2-[3-(4-methoxy-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2287268-58-8 95.0%
0.25g
$1591.0 2025-03-13
Enamine
EN300-6761238-0.5g
2-amino-2-[3-(4-methoxy-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2287268-58-8 95.0%
0.5g
$1660.0 2025-03-13
Enamine
EN300-6761238-1.0g
2-amino-2-[3-(4-methoxy-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2287268-58-8 95.0%
1.0g
$1729.0 2025-03-13
Enamine
EN300-6761238-2.5g
2-amino-2-[3-(4-methoxy-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2287268-58-8 95.0%
2.5g
$3389.0 2025-03-13
Enamine
EN300-6761238-5.0g
2-amino-2-[3-(4-methoxy-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2287268-58-8 95.0%
5.0g
$5014.0 2025-03-13
Enamine
EN300-6761238-10.0g
2-amino-2-[3-(4-methoxy-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2287268-58-8 95.0%
10.0g
$7435.0 2025-03-13

Additional information on 2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Comprehensive Overview of 2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287268-58-8)

The compound 2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287268-58-8) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its distinctive bicyclo[1.1.1]pentane core, combined with the 4-methoxy-2-methylphenyl and aminoacetic acid functional groups, makes it a promising candidate for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, given its rigid and compact framework.

In recent years, the demand for novel small molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid aligns with this trend, as its unique structure could enable selective interactions with biological targets. The methoxy and methyl substituents on the phenyl ring may enhance its pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug design.

One of the most frequently searched topics in the context of this compound is its synthetic route and mechanism of action. Scientists and chemists are keen to understand how the bicyclo[1.1.1]pentane scaffold can be efficiently incorporated into larger molecular frameworks. Additionally, the aminoacetic acid moiety is a common feature in many bioactive molecules, raising questions about its role in binding affinity and selectivity. These inquiries highlight the compound's relevance in modern medicinal chemistry.

Another area of interest is the compound's potential applications in neurological disorders and inflammatory diseases. Given the growing prevalence of conditions like Alzheimer's and Parkinson's, researchers are exploring molecules with unique scaffolds, such as 2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, for their ability to modulate disease pathways. The 4-methoxy-2-methylphenyl group, in particular, is being studied for its potential anti-inflammatory and neuroprotective effects.

From a computational chemistry perspective, this compound presents an exciting challenge for molecular modeling and docking studies. The bicyclo[1.1.1]pentane core's rigidity offers a unique opportunity to explore steric and electronic effects in protein-ligand interactions. This has led to increased searches for in silico studies and structure-activity relationships involving this molecule, further underscoring its importance in drug discovery.

In summary, 2-Amino-2-[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287268-58-8) represents a fascinating intersection of structural innovation and therapeutic potential. Its unique features, including the bicyclo[1.1.1]pentane scaffold and aminoacetic acid functionality, make it a subject of ongoing research and discussion in the scientific community. As the field of medicinal chemistry continues to evolve, this compound is likely to remain a focal point for innovation and discovery.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk